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Compound of Interest

Compound Name: Magnesium iodide

Cat. No.: B077548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydrous magnesium iodide (MgI₂) is a versatile reagent in chemical synthesis, valued for

its role in various organic transformations, including the demethylation of aryl ethers and as a

catalyst in reactions like the Baylis-Hillman reaction.[1] However, its utility is matched by its

sensitivity to atmospheric conditions. Anhydrous MgI₂ is highly hygroscopic, air-sensitive, and

light-sensitive, readily decomposing in the presence of moisture and air to form magnesium

oxide and elemental iodine, which is visible as a brown discoloration.[1][2] Proper handling and

storage procedures are therefore critical to maintain its chemical integrity and ensure safe and

reproducible experimental outcomes.

These application notes provide detailed protocols for the safe handling, storage, and use of

anhydrous magnesium iodide in a laboratory setting.

Physicochemical and Hazard Data
A summary of the key physical, chemical, and hazard properties of anhydrous magnesium
iodide is presented below. This data is essential for risk assessment and the implementation of

appropriate safety measures.
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Property Value Citations

Chemical Formula MgI₂ [2]

Molar Mass 278.11 g/mol [2]

Appearance White crystalline solid [2]

Melting Point 637 °C (decomposes) [2][3]

Density 4.43 g/cm³ [2]

Solubility

Highly soluble in water (148

g/100 mL at 18 °C). Soluble in

ether, alcohol, and ammonia.

[2][3]

Hygroscopicity

Highly hygroscopic; readily

absorbs atmospheric moisture

to form hydrates.

[4]

Air Sensitivity

Decomposes in air at normal

temperatures, turning brown

due to the release of elemental

iodine. When heated in air, it

decomposes completely to

magnesium oxide.

[1][2]

Light Sensitivity Sensitive to light. [5]

Stability
Stable at high heat under a

hydrogen atmosphere.
[1]

Incompatibilities
Strong oxidizing agents, strong

acids, strong reducing agents.
[4][5]

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.

[1]

GHS Precautionary

Statements

P264: Wash skin thoroughly

after handling.P280: Wear

protective gloves/eye

protection/face

[1]
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protection.P302+P352: IF ON

SKIN: Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Storage and Handling Protocols
Due to its reactive nature, anhydrous magnesium iodide requires handling under an inert

atmosphere to prevent degradation. The following protocols outline the necessary procedures

for storage and handling in a laboratory environment.

Storage
Atmosphere: Store in a tightly sealed container under a dry, inert atmosphere (e.g., argon or

nitrogen).[5]

Location: Keep in a cool, dry, and well-ventilated area away from light.[5] A desiccator or a

glovebox is a suitable storage location.

Container: Use containers with secure, airtight seals. For long-term storage, sealing the

container with paraffin wax can provide an additional barrier against moisture ingress.

Personal Protective Equipment (PPE)
When handling anhydrous magnesium iodide, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Weighing and Transferring
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Handling of anhydrous magnesium iodide should be performed in a controlled environment

such as a glovebox or using Schlenk line techniques to prevent exposure to air and moisture.

Protocol 3.3.1: Handling in a Glovebox

Preparation: Ensure the glovebox has a dry, inert atmosphere (typically <1 ppm O₂ and

H₂O). Transfer all necessary glassware (spatulas, weighing boats, flasks), previously dried in

an oven, into the glovebox antechamber.

Equilibration: Allow the sealed container of anhydrous magnesium iodide to equilibrate to

the glovebox temperature before opening to prevent condensation.

Weighing: Tare a clean, dry weighing boat on the balance inside the glovebox. Carefully

transfer the desired amount of anhydrous magnesium iodide to the weighing boat using a

clean, dry spatula.

Transfer: Promptly transfer the weighed solid to the reaction flask.

Sealing: Securely seal the reaction flask and the original container of magnesium iodide.

Cleanup: Clean any spills within the glovebox immediately using appropriate tools.

Protocol 3.3.2: Handling using a Schlenk Line

Setup: Assemble the necessary oven-dried glassware (Schlenk flask, gas adapter, etc.) and

connect it to the Schlenk line.

Inerting: Evacuate and backfill the flask with a dry, inert gas (argon or nitrogen) at least three

times to remove air and residual moisture.

Transfer: Under a positive pressure of inert gas, quickly open the Schlenk flask and add the

anhydrous magnesium iodide using a powder funnel. A continuous flow of inert gas should

be directed into the flask during the transfer to minimize air ingress.

Sealing: Immediately seal the Schlenk flask after the addition.

Purging: Evacuate and backfill the flask with inert gas again to ensure an inert atmosphere

for the reaction.
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Application in Organic Synthesis
Anhydrous magnesium iodide is a useful reagent in several organic transformations. Detailed

protocols for two common applications are provided below.

Protocol: Demethylation of Aryl Methyl Ethers
Anhydrous magnesium iodide can be used for the selective demethylation of aryl methyl

ethers.[6]

Reactant Preparation: In a glovebox or under a positive pressure of inert gas on a Schlenk

line, add the aryl methyl ether (1 equivalent) to a dry reaction flask.

Reagent Addition: Add anhydrous magnesium iodide (1.5-2 equivalents).

Solvent: While the reaction can be performed under solvent-free conditions, an anhydrous,

non-protic solvent such as toluene or xylene can be used.[6] Add the solvent via a syringe.

Reaction: Heat the reaction mixture to reflux and monitor the progress by thin-layer

chromatography (TLC) or gas chromatography (GC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the

reaction by the slow addition of a dilute aqueous acid solution (e.g., 1 M HCl).

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol: Baylis-Hillman Reaction
Anhydrous magnesium iodide can act as a catalyst in the Baylis-Hillman reaction, which

forms a C-C bond between an aldehyde and an activated alkene.[1]

Reactant Preparation: To a dry Schlenk flask under an inert atmosphere, add the aldehyde (1

equivalent), the activated alkene (1.2 equivalents), and anhydrous magnesium iodide (0.1-

0.2 equivalents).
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Solvent: Add a dry, aprotic solvent (e.g., dichloromethane or tetrahydrofuran) via a syringe.

Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by

TLC or GC.

Work-up: Once the reaction is complete, quench with a saturated aqueous solution of

ammonium chloride.

Extraction: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl

acetate).

Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and

concentrate in vacuo. Purify the residue by flash column chromatography.

Emergency Procedures
Spills
In the event of a spill of anhydrous magnesium iodide, follow these procedures:

Evacuate: Immediately evacuate the area and alert nearby personnel.

Ventilate: Ensure the area is well-ventilated to disperse any dust or fumes.

PPE: Wear appropriate personal protective equipment, including respiratory protection if

necessary.

Containment: Cover the spill with a dry, inert absorbent material such as sand or vermiculite.

Do not use water or combustible materials.

Collection: Carefully sweep the contained material into a clean, dry, and labeled container for

hazardous waste.

Decontamination: Decontaminate the spill area with a cloth dampened with a non-reactive

solvent (e.g., ethanol), followed by soap and water.

Waste Disposal: Dispose of the collected waste and cleaning materials as hazardous waste.
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First Aid
Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] If skin

irritation occurs, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[1] Seek immediate medical attention.

Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide oxygen and seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Disposal
Unused Reagent: Unused or waste anhydrous magnesium iodide should be treated as

hazardous waste.

Procedure: Slowly and carefully quench small quantities of the material by adding it to a

large volume of a stirred, non-reactive solvent like heptane. Then, slowly add a proton

source such as isopropanol. The resulting mixture can then be neutralized and disposed of

according to local regulations.

Containers: Empty containers should be rinsed with a suitable solvent (e.g., ethanol) to

neutralize any residue before disposal. The rinsate should be collected and treated as

hazardous waste.

Consult: Always consult your institution's environmental health and safety (EHS) guidelines

for specific disposal procedures.[4][6]

Visualizations
The following diagrams illustrate key workflows and relationships for the safe handling of

anhydrous magnesium iodide.
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Figure 1: General workflow for handling anhydrous magnesium iodide.
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Figure 2: Incompatibility relationships of anhydrous magnesium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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